Potassium hydroxide

Specification

• Description: Potassium hydroxide, solution appears as an clear aqueous solution. Corrosive to metals and tissue. Noncombustible. Used in chemical manufacturing, petroleum refining, cleaning compounds.; Potassium hydroxide, [dry solid, flake, bead, or granular] appears as a white solid. Corrosive to metals and tissue. Used in soap manufacture, bleach, as an electrolyte in alkaline batteries, and as a food additive.; Potassium hydroxide is an alkali metal hydroxide.; Potassium hydroxide, also known as lye is an inorganic compound with the chemical formula KOH. Also commonly referred to as caustic potash, it is a potent base that is marketed in several forms including pellets, flakes, and powders. It is used in various chemical, industrial and manufacturing applications. Potassium hydroxide is also a precursor to other potassium compounds. Potassium hydroxide is used in food to adjust pH, as a stabilizer, and as a thickening agent. This ingredient has been considered as generally safe as a direct human food ingredient by the FDA, based upon the observance of several good manufacturing practice conditions of use. In addition to the above uses, potassium hydroxide is also used in making soap, as an electrolyte in alkaline batteries and in electroplating, lithography, and paint and varnish removers. Liquid drain cleaners contain 25 to 36% of potassium hydroxide. Medically, potassium hydroxide (KOH) is widely used in the wet mount preparation of various clinical specimens for microscopic visualization of fungi and fungal elements in skin, hair, nails, and even vaginal secretions,. Recently, it has been studied for efficacy and tolerability in the treatment of warts. It was determined that topical KOH solution was found to be a safe and effective treatment of plane warts.; See also: ... View More ...
• CAS No.: 1310-58-3
• Molecular Formula: HKO; KOH
• Molecular Weight: 56.106 g/mol
• IUPAC Name: potassium;hydroxide
• Standard InChI: InChI=1S/K.H2O/h;1H2/q+1;/p-1
• Standard InChI Key: KWYUFKZDYYNOTN-UHFFFAOYSA-M
• Isomeric SMILES: [OH-].[K+]
• Impurities: /Potential/ impurities: sodium oxide, sodium carbonate, sodium chloride, sodium chlorate, ferrous oxide, mercury, sodium sulfate, silicon dioxide, aluminum oxide, calcium oxide, magnesium oxide, manganese, nickel, and copper.
• SMILES: [OH-].[K+]
• Canonical SMILES: [OH-].[K+]
• Boiling Point: greater than 266 °F at 760 mmHg (USCG, 1999); 2408 °F at 760 mmHg (NTP, 1992); 1,320; 1327 °C; 1324 °C; 2408 °F; 2415 °F
• Colorform: White or colorless, orthorhombic, deliquescent pieces, lumps, or sticks having crystalline fracture; White or slightly yellow lumps, rods, pellets; White rhombic crystals
• Melting Point: 680 °F approximately (NTP, 1992); about 360 °C; about 380 °C when anhydrous; Melting point: 406 °C; 90-92% KOH; MP: about 250 °C; heat of fusion: about 6.7 kJ/mol /Technical potassium hydroxide/; 380 °C; 680 °F; 716 °F